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Compound of Interest

Compound Name: 3-Hexyl-2-methyl-1H-indole

Cat. No.: B15470056 Get Quote

Technical Guide: 3-Hexyl-2-methyl-1H-indole
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hexyl-2-methyl-1H-indole is a substituted indole derivative. The indole scaffold is a

prominent feature in many biologically active compounds and natural products, making its

derivatives, such as 3-Hexyl-2-methyl-1H-indole, of significant interest in medicinal chemistry

and drug discovery. This technical guide provides a summary of the available physical

characteristics and outlines general experimental protocols for their determination.

Physical Characteristics
Specific experimental data for the physical characteristics of 3-Hexyl-2-methyl-1H-indole,

such as melting point, boiling point, and solubility, are not readily available in public databases

and scientific literature. However, for the closely related isomer, 1-Hexyl-2-methyl-1H-indole

(CAS No: 42951-37-1), the following information has been identified:

Property Value Source

Molecular Formula C₁₅H₂₁N Chem960

Molecular Weight 215.33 g/mol Chem960
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It is crucial to note that this data is for the 1-hexyl isomer and should be used with caution as

the physical properties of the 3-hexyl isomer may differ.

Experimental Protocols
In the absence of specific experimental data for 3-Hexyl-2-methyl-1H-indole, this section

outlines standard methodologies for determining the key physical properties of solid organic

compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Workflow for Melting Point Determination:

Sample Preparation Measurement Result

Grind sample to a fine powder Pack the powder into a capillary tube (1-2 mm height) Place the capillary in a melting point apparatus Heat the sample slowly (1-2 °C/min) near the expected melting point Observe the sample through a magnifying lens Record the temperature (T1) at which the first drop of liquid appears Record the temperature (T2) at which the entire solid has melted Report the melting point as a range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a solid organic compound.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Logical Flow for Boiling Point Determination (Thiele Tube Method):
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Start

Place a small amount of the liquid in a fusion tube with an inverted capillary tube

Attach the fusion tube to a thermometer and place in a Thiele tube containing high-boiling oil

Heat the side arm of the Thiele tube gently

Observe a rapid and continuous stream of bubbles from the capillary tube

Remove heat and allow the apparatus to cool slowly

Note the temperature at which the liquid just begins to enter the capillary tube

This temperature is the boiling point

Click to download full resolution via product page

Caption: Logical steps for determining the boiling point using the Thiele tube method.

Solubility Determination
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance fundamentally

depends on the physical and chemical properties of both the solute and the solvent.

Decision Tree for Qualitative Solubility Testing:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test solubility of the compound in water

Soluble in Water
(Likely polar, low molecular weight)

Yes

Insoluble in Water

No

Test solubility in 5% NaOH

Soluble in NaOH
(Likely an organic acid)

Yes

Insoluble in NaOH

No

Test solubility in 5% HCl

Soluble in HCl
(Likely an organic base, e.g., amine)

Yes

Insoluble in HCl

No

Test solubility in cold, conc. H₂SO₄

Soluble in H₂SO₄

(Likely a neutral compound with a heteroatom, e.g., alcohol, ether, ketone)

Yes

Insoluble in H₂SO₄

(Likely an inert compound, e.g., alkane, alkyl halide)

No

Click to download full resolution via product page

Caption: Decision process for determining the solubility class of an organic compound.
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Signaling Pathways and Experimental Workflows
Currently, there is no publicly available information on signaling pathways or specific

experimental workflows in which 3-Hexyl-2-methyl-1H-indole is directly involved. Research in

this area would be necessary to elucidate its biological activity and mechanism of action.

Conclusion
While 3-Hexyl-2-methyl-1H-indole represents a molecule of interest for chemical and

pharmaceutical research, a comprehensive public profile of its physical characteristics is not

yet established. The experimental protocols provided in this guide offer a foundational

approach for the determination of these properties. Further research is warranted to fully

characterize this compound and to explore its potential biological activities.

To cite this document: BenchChem. [Physical characteristics of 3-Hexyl-2-methyl-1H-indole].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15470056#physical-characteristics-of-3-hexyl-2-
methyl-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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